Cas no 2097983-08-7 (1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide)

• Product Name: 1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide
• CAS No: 2097983-08-7
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5047393
• Update Time: 2025-05-20

1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide
• 1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide

• Inchi： 1S/C10H19N3O/c11-9(12)13-6-4-10(5-7-13)3-1-2-8-14-10/h1-8H2,(H3,11,12)
• InChI Key： UDBLUTPFRLFFPN-UHFFFAOYSA-N
• SMILES： O1CCCCC21CCN(C(=N)N)CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.3
• Topological Polar Surface Area: 62.3

Additional information on 1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide

Comprehensive Overview of 1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide (CAS No. 2097983-08-7)

1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide (CAS No. 2097983-08-7) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and carboximidamide functional group make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for novel therapeutic agents in neurology and metabolic diseases.

The compound’s molecular stability and hydrogen-bonding capacity are key factors driving its adoption in medicinal chemistry. Recent studies highlight its role in optimizing lead compounds for conditions like diabetes and neurodegenerative disorders, addressing trending healthcare challenges. Its 1-Oxa-9-azaspiro[5.5]undecane core also exhibits promise in agrochemical applications, such as developing eco-friendly pesticide synergists, reflecting the industry’s shift toward sustainable solutions.

From a synthetic perspective, 2097983-08-7 is valued for its modular reactivity, enabling derivatization at the carboximidamide moiety. This flexibility supports high-throughput screening (HTS) campaigns, a hotspot in AI-driven drug discovery. Computational models, including QSAR and molecular docking, frequently incorporate this scaffold to predict binding affinities, resonating with the rise of digital chemistry platforms.

Market trends indicate rising patent filings around spirocyclic compounds, underscoring their commercial viability. Analysts attribute this to their 3D structural diversity, which outperforms flat aromatic systems in drug-likeness metrics. As biotech startups leverage fragment-based drug design (FBDD), 1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide serves as a critical building block, answering the demand for privileged scaffolds in precision medicine.

Quality control protocols for CAS No. 2097983-08-7 emphasize HPLC purity and NMR characterization, ensuring reproducibility—a priority for regulatory compliance. These standards align with Good Manufacturing Practice (GMP) guidelines, a frequent search query among pharmaceutical professionals. Additionally, its low cytotoxicity profile in preclinical assays makes it a safer candidate for further development, addressing concerns about drug safety in early-stage research.

In summary, 1-Oxa-9-azaspiro[5.5]undecane-9-carboximidamide exemplifies innovation at the intersection of chemistry and biology. Its multifaceted applications—from central nervous system (CNS) drug candidates to green agrochemicals—position it as a compound of enduring relevance in science and industry.